Cas no 808736-97-2 (1H-1,2,3-Triazole-4-ethanol, 1-(phenylmethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-ethanol, 1-(phenylmethyl)-
• CAS No: 808736-97-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD09027762
• CID: 3213170
• PubChem ID: 62400567
• Update Time: 2025-09-26

1H-1,2,3-Triazole-4-ethanol, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-ethanol, 1-(phenylmethyl)-
• 2-(1-Benzyl-1H-[1,2,3]triazol-4-yl)-ethanol
• 1-(Phenylmethyl)-1H-1,2,3-triazole-4-ethanol
• SB38843
• DB-146792
• IHB73697
• 2-(1-benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 2-(1-benzyl-1,2,3-triazol-4-yl)ethanol
• CS-0341095
• 808736-97-2
• AKOS011688204
• 2-(1-benzyltriazol-4-yl)ethanol
• EN300-83202
• CHEMBL4581471

• MDL： MFCD09027762
• Inchi： 1S/C11H13N3O/c15-7-6-11-9-14(13-12-11)8-10-4-2-1-3-5-10/h1-5,9,15H,6-8H2
• InChI Key： YMXLHCXFZNVGQL-UHFFFAOYSA-N
• SMILES： OCCC1=CN(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives